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Compound of Interest

Compound Name: (R)-1-N-Boc-piperidine-2-ethanol

Cat. No.: B152149

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of (R)-1-N-Boc-piperidine-2-ethanol, a key chiral intermediate in organic
synthesis and medicinal chemistry. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Chemical Properties

(R)-1-N-Boc-piperidine-2-ethanol is a chiral piperidine derivative featuring a tert-
butyloxycarbonyl (Boc) protecting group on the nitrogen atom. This protecting group enhances
its stability and modulates its reactivity in various chemical transformations. The presence of a
hydroxyl group on the ethyl side chain at the 2-position provides a versatile handle for further
functionalization.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for (R)-1-N-Boc-piperidine-2-ethanol is presented in
the table below for easy reference and comparison.
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Property Value Reference
CAS Number 250249-85-5 [1]
Molecular Formula C12H23NOs [1][2]
Molecular Weight 229.32 g/mol [11[2]
Colorless to light yellow
Appearance o [1]
liquid/oil
Density 1.043 g/cm3 [1][2]
Boiling Point 324.1 £ 15.0 °C (Predicted) [2]
pKa 15.15 + 0.10 (Predicted) [1]
_ o [a]?°/D +52.4° (c=0.9g/100ml
Optical Activity [1]
CHCIs)
Room Temperature, Sealed in
Storage Temperature q [1]
ry

Synthesis and Experimental Protocols

The synthesis of (R)-1-N-Boc-piperidine-2-ethanol is typically achieved through the reduction
of the corresponding carboxylic acid, (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid.

General Synthesis Protocol

A general and efficient method for the preparation of (R)-1-N-Boc-piperidine-2-ethanol
involves the use of a strong reducing agent such as Lithium Aluminium Hydride (LAH).[1]

Materials:
¢ (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid
e Lithium Aluminium Hydride (LAH) 2.0 M solution in THF

e Anhydrous Dichloromethane (CHzClz2)
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Ethyl acetate

Saturated Sodium Bicarbonate (NaHCOs) solution

Water

Brine

Anhydrous Sodium Sulfate (Na2S0a4)
Procedure:

o A solution of (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid (1 equivalent) in
anhydrous CHzClz is prepared under an argon atmosphere.

e A 2.0 M THF solution of Lithium Aluminium Hydride (1.5 equivalents) is added dropwise to
the solution.

e The reaction mixture is heated to 55 °C and stirred for 4 hours.

o After completion, the reaction is cooled to room temperature and diluted with ethyl acetate.
e The reaction is carefully quenched by the addition of a saturated NaHCOs solution.

e The mixture is concentrated under reduced pressure.

o The residue is redissolved in CH2Clz, and the organic layer is washed sequentially with water
and brine.

e The organic layer is dried over anhydrous Na2SOa4 and concentrated under reduced pressure
to yield (R)-1-N-Boc-piperidine-2-ethanol as a light-colored oil.[1]

Applications in Drug Discovery and Development

(R)-1-N-Boc-piperidine-2-ethanol serves as a valuable building block in the synthesis of
complex molecules, particularly in the pharmaceutical industry. Its chiral nature and functional
groups make it an essential intermediate for creating novel drug candidates. While this specific
molecule is a versatile starting material, it is often a precursor to other key intermediates, such
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as the corresponding aldehyde, which is then used in the synthesis of various natural and
synthetic compounds.[3] The piperidine scaffold is a common motif in many biologically active
compounds, and the ability to introduce specific stereochemistry at the 2-position is crucial for
targeting specific biological receptors.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and purification of
(R)-1-N-Boc-piperidine-2-ethanol.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-1-N-BOC-PIPERIDINE-2-ETHANOL | 250249-85-5 [m.chemicalbook.com]

2. (R)-1-N-BOC-PIPERIDINE-2-ETHANOL CAS#: 250249-85-5 [m.chemicalbook.com]

3. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and
Diversity Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to (R)-1-N-Boc-piperidine-
2-ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152149#r-1-n-boc-piperidine-2-ethanol-chemical-
properties]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://www.benchchem.com/product/b152149?utm_src=pdf-body
https://www.benchchem.com/product/b152149?utm_src=pdf-body-img
https://www.benchchem.com/product/b152149?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB61118575.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB61118575_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://www.benchchem.com/product/b152149#r-1-n-boc-piperidine-2-ethanol-chemical-properties
https://www.benchchem.com/product/b152149#r-1-n-boc-piperidine-2-ethanol-chemical-properties
https://www.benchchem.com/product/b152149#r-1-n-boc-piperidine-2-ethanol-chemical-properties
https://www.benchchem.com/product/b152149#r-1-n-boc-piperidine-2-ethanol-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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